Cas no 659-30-3 (N-(4-Fluorophenyl)urea)

• Product Name: N-(4-Fluorophenyl)urea
• CAS No: 659-30-3
• MF: C₇H₇FN₂O
• MW: 154.141684770584
• MDL: MFCD00014787
• CID: 82934
• PubChem ID: 253662158
• Update Time: 2025-08-05

N-(4-Fluorophenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorophenyl)urea
• (4-Fluorophenyl)urea
• (p-Fluorophenyl)urea
• 4-FLUOROPHENYLUREA
• Urea, 1-(p-fluorophenyl)-
• N-(4-fluorophenyl)urea
• 1-(p-Fluorophenyl)urea
• N-[4-fluorophenyl]urea
• amino-N-(4-fluorophenyl)amide
• P-fluorophenylurea
• n'-(4-fluorophenyl)urea
• MLS000539843
• IQZBVVPYTDHTIP-UHFFFAOYSA-N
• HMS3309N21
• HMS2155B14
• HTS000773
• SBB062099
• BBL004945
• STL124174
• NCGC00
• AKOS000113527
• (4-fluoro-phenyl)-urea
• FT-0629227
• 659-30-3
• 4-METHYLTHIOPHENYLGLYOXALHYDRATE
• Z166687094
• CS-0454694
• D90690
• F0950
• BRN 2090131
• SB75882
• SY049589
• 12F-908
• MFCD00014787
• SCHEMBL1091812
• DTXSID20216106
• CHEMBL1527412
• SMR000125301
• NCGC00246530-01
• 4694-55-7
• N-(4-Fluorophenyl)urea

• MDL： MFCD00014787
• Inchi： 1S/C7H7FN2O/c8-5-1-3-6(4-2-5)10-7(9)11/h1-4H,(H3,9,10,11)
• InChI Key： IQZBVVPYTDHTIP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(N)=O
• BRN： 2090131

Computed Properties

• Exact Mass: 154.05400
• Monoisotopic Mass: 154.054241
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1
• Topological Polar Surface Area: 55.1

Experimental Properties

• Color/Form: White lens powder
• Density: 1.353
• Melting Point: 178.0 to 182.0 deg-C
• Boiling Point: 236 ºC
• Flash Point: 96 ºC
• Refractive Index: 1.543
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 55.12000
• LogP: 2.08960
• Solubility: Not determined

N-(4-Fluorophenyl)urea Security Information

• Prompt：warning
• Hazard Statement： H303
• Warning Statement： P312
• Safety Instruction： S22-S24/25
• RTECS：YT3980000
• Hazardous Material Identification：
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on N-(4-Fluorophenyl)urea

Comprehensive Overview of N-(4-Fluorophenyl)urea (CAS No. 659-30-3): Properties, Applications, and Research Insights

N-(4-Fluorophenyl)urea (CAS No. 659-30-3) is a fluorinated urea derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and functional properties. As a urea-based compound, it features a fluorophenyl group, which enhances its reactivity and potential applications. This article delves into the molecular characteristics, synthesis methods, and emerging uses of this compound, addressing common queries such as "What is N-(4-Fluorophenyl)urea used for?" and "How is CAS No. 659-30-3 synthesized?"—topics frequently searched in academic and industrial circles.

The chemical structure of N-(4-Fluorophenyl)urea consists of a urea backbone (-NH-CO-NH-) linked to a 4-fluorophenyl moiety. This configuration imparts distinct physicochemical properties, including moderate solubility in polar solvents and thermal stability up to 200°C. Researchers often explore its hydrogen-bonding capacity, a feature critical for designing molecular recognition systems and drug intermediates. Recent studies highlight its role in crystal engineering, where its ability to form supramolecular architectures is leveraged for material science applications.

In the pharmaceutical sector, N-(4-Fluorophenyl)urea serves as a building block for kinase inhibitors and antimicrobial agents. Its fluorine atom enhances bioavailability and metabolic stability, making it a valuable scaffold in medicinal chemistry. For instance, derivatives of this compound are investigated for their potential in treating neurodegenerative disorders—a hot topic aligned with rising global health concerns. Additionally, its agrochemical applications include use as a plant growth regulator, where it modulates nitrogen metabolism in crops.

Synthesis of CAS No. 659-30-3 typically involves the reaction of 4-fluoroaniline with urea or phosgene equivalents under controlled conditions. Optimized protocols emphasize green chemistry principles, such as solvent-free reactions or catalytic methods, to reduce environmental impact—a priority for modern industries. Analytical techniques like HPLC and NMR ensure high purity, addressing the query "How to analyze N-(4-Fluorophenyl)urea purity?" commonly encountered in quality control workflows.

From an SEO perspective, this content integrates high-traffic keywords like "urea derivatives in drug discovery" and "fluorophenyl compounds applications," enhancing visibility for researchers and manufacturers. The compound’s relevance to sustainable chemistry and precision agriculture aligns with trending search themes, ensuring the article’s accessibility to diverse audiences. Future research directions may explore its nanomaterial compatibility or biodegradability, further expanding its industrial footprint.

In summary, N-(4-Fluorophenyl)urea (CAS No. 659-30-3) exemplifies the intersection of organic synthesis and applied science. Its versatility across multiple domains, coupled with environmentally conscious synthesis routes, positions it as a compound of enduring scientific and commercial interest.